Cas no 139595-42-9 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6,6-dibromo-3,3-dimethyl-7-oxo-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6,6-dibromo-3,3-dimethyl-7-oxo-
• CAS No: 139595-42-9
• MF: C₈H₉Br₂NO₃S
• MW: 359.034959554672
• CID: 1289122
• Update Time: 2024-08-03

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6,6-dibromo-3,3-dimethyl-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6,6-dibromo-3,3-dimethyl-7-oxo-
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6,6-dibromo-3,3-dimethyl-7-oxo-

• Inchi： 1S/C8H9Br2NO3S/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)15-7/h3,6H,1-2H3,(H,12,13)
• InChI Key： YLGIIVBDSLVWDR-UHFFFAOYSA-N
• SMILES： N12C(C(Br)(Br)C1=O)SC(C)(C)C2C(O)=O

Computed Properties

• Exact Mass: 356.86697
• Monoisotopic Mass: 356.867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.17±0.1 g/cm3(Predicted)
• Boiling Point: 476.6±45.0 °C(Predicted)
• PSA: 57.61
• pka: 2.43±0.50(Predicted)